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Compound of Interest

Compound Name: 2-Fluoro-3-(trifluoromethyl)anisole

Cat. No.: B121695 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-Fluoro-3-(trifluoromethyl)anisole for

Research & Development Applications

This guide provides a comprehensive overview of the essential safety protocols and handling

procedures for 2-Fluoro-3-(trifluoromethyl)anisole. Designed for researchers, chemists, and

drug development professionals, this document synthesizes critical safety data with field-

proven insights to ensure its responsible use in a laboratory setting. The narrative emphasizes

the causality behind safety measures, grounding every recommendation in the known

physicochemical properties and toxicological profile of the compound.

Compound Profile and Physicochemical Properties
2-Fluoro-3-(trifluoromethyl)anisole (CAS No. 151868-17-6) is a fluorinated organic

compound increasingly utilized as a key building block in medicinal chemistry and materials

science.[1][2] The presence of both a fluorine atom and a trifluoromethyl group can significantly

enhance the metabolic stability, lipophilicity, and binding affinity of target molecules, making it a

valuable synthon in drug discovery programs.[3] However, these same properties necessitate a

thorough understanding of its handling requirements.

Table 1: Physicochemical Data for 2-Fluoro-3-(trifluoromethyl)anisole
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Property Value Source(s)

CAS Number 151868-17-6 [1][2]

Molecular Formula C₈H₆F₄O [4]

Appearance Liquid [5]

Flash Point 71°C (160°F) [2]

Refractive Index 1.4370 [2]

Recommended Storage 2-8°C, Locked Up [1][2]

Hazard Analysis and GHS Classification
A foundational aspect of safe handling is a complete understanding of the compound's intrinsic

hazards. 2-Fluoro-3-(trifluoromethyl)anisole is classified as a hazardous substance, and all

personnel must be familiar with its GHS classification before commencing work.

Table 2: GHS Hazard Classification

Pictogram GHS Code Hazard Statement
Precautionary
Statement(s)

GHS07 H315
Causes skin irritation.

[1][6]

P264, P280,

P302+P352,

P332+P313,

P362+P364

GHS07 H319
Causes serious eye

irritation.[1][6]

P280,

P305+P351+P338,

P337+P313

GHS07 H335
May cause respiratory

irritation.[1][6]

P261, P271,

P304+P340, P312,

P403+P233

(None) H227
Combustible liquid.[1]

[6]

P210, P280,

P370+P378,

P403+P235
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Expert Interpretation of Hazards:

Combustible Liquid (H227): With a flash point of 71°C, this compound does not pose an

immediate fire risk at standard ambient temperatures but can be ignited if heated.[2] The

primary causality for concern is its use in reactions that require heating or proximity to

ignition sources like hot plates or non-intrinsically safe equipment.

Skin and Eye Irritant (H315, H319): The chemical structure suggests it can disrupt the lipid

bilayers of skin and eye tissues, leading to irritation. This is a direct chemical interaction,

necessitating the use of barrier protection (gloves and goggles) at all times.

Respiratory Irritant (H335): Vapors can irritate the mucous membranes of the respiratory

tract. The risk is magnified when the liquid is heated, transferred between containers, or

aerosolized. This causality directly informs the need for engineering controls like a chemical

fume hood.

The Hierarchy of Controls: A Systematic Approach
to Safety
Effective safety management is not solely reliant on personal protective equipment (PPE). A

systematic approach, known as the Hierarchy of Controls, prioritizes strategies that eliminate or

reduce the hazard at its source. PPE is considered the last line of defense.
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Elimination
(Not feasible for R&D)

Substitution
(Evaluate less hazardous alternatives)

Engineering Controls
(e.g., Chemical Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training, Labeling)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)
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Spill Occurs

Is the spill large or
outside of a fume hood?

Evacuate Immediate Area
Alert Colleagues & EHS

Yes

Ensure Proper PPE
is Worn

No (Small & Contained)

Ensure Adequate
Ventilation

Cover with Inert Absorbent
(Sand, Vermiculite)

Collect into a Closed
Container for Disposal

Clean Spill Area
with Soap and Water

Click to download full resolution via product page

Caption: Decision workflow for responding to a chemical spill.
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Key Spill Response Steps:

Evacuate and Alert: For large spills, evacuate the area and notify emergency personnel. [7]2.

Control Ignition Sources: Immediately remove all sources of ignition. [8][7]3. Containment:

For small, manageable spills inside a fume hood, contain the spill using an inert absorbent

material like vermiculite or sand. [9][8]Do not use combustible materials.

Collection and Disposal: Carefully collect the absorbed material using non-sparking tools and

place it into a sealed, properly labeled container for hazardous waste disposal. [7]

Fire Response
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant

foam. [10]A water spray can be used to cool fire-exposed containers. [11]* Firefighter

Protection: Firefighters must wear full protective gear and a self-contained breathing

apparatus (SCBA). [11]* Specific Hazards: Containers may explode when heated. Vapors

can travel to an ignition source and flash back. [12]

Waste Disposal
Chemical waste must be managed in compliance with all local, regional, and national

regulations.

Containerization: Collect waste 2-Fluoro-3-(trifluoromethyl)anisole and contaminated

materials in a dedicated, sealed, and clearly labeled hazardous waste container.

Segregation: Do not mix this waste with other waste streams. * Disposal Vendor: Arrange for

pickup and disposal by a licensed chemical destruction facility. Do not discharge to sewer

systems. [7]

Toxicological Profile
The toxicological properties of 2-Fluoro-3-(trifluoromethyl)anisole have not been fully

investigated. [1][11]The hazard classifications are based on data from similar compounds and

computational models.

Acute Effects: As established, the compound is an irritant to the skin, eyes, and respiratory

system. [1]* Chronic Effects: No data is currently available regarding the carcinogenic,
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mutagenic, or reproductive effects of this specific compound. Therefore, it is crucial to

minimize exposure to the lowest reasonably achievable level.

This guide is intended to provide a framework for the safe handling of 2-Fluoro-3-
(trifluoromethyl)anisole. It is imperative that all users consult the most recent Safety Data

Sheet (SDS) provided by the manufacturer and adhere to all institutional safety policies.
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To cite this document: BenchChem. [safety and handling of 2-Fluoro-3-
(trifluoromethyl)anisole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121695#safety-and-handling-of-2-fluoro-3-
trifluoromethyl-anisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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